Cas no 1021229-63-9 (ethyl 4-[3-(2-benzamido-1,3-thiazol-4-yl)propanamido]benzoate)

• Product Name: ethyl 4-[3-(2-benzamido-1,3-thiazol-4-yl)propanamido]benzoate
• CAS No: 1021229-63-9
• MF: C₂₂H₂₁N₃O₄S
• MW: 423.484843969345
• CID: 5967523
• PubChem ID: 42208849
• Update Time: 2025-05-26

ethyl 4-[3-(2-benzamido-1,3-thiazol-4-yl)propanamido]benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[3-(2-benzamido-1,3-thiazol-4-yl)propanamido]benzoate
• 1021229-63-9
• ethyl 4-[3-(2-benzamido-1,3-thiazol-4-yl)propanoylamino]benzoate
• F5254-0522
• ethyl 4-(3-(2-benzamidothiazol-4-yl)propanamido)benzoate
• AKOS024503505

• Inchi： 1S/C22H21N3O4S/c1-2-29-21(28)16-8-10-17(11-9-16)23-19(26)13-12-18-14-30-22(24-18)25-20(27)15-6-4-3-5-7-15/h3-11,14H,2,12-13H2,1H3,(H,23,26)(H,24,25,27)
• InChI Key： GWWIGZNOASRFJI-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC=CC=2)=O)=NC(=C1)CCC(NC1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

• Exact Mass: 423.12527733g/mol
• Monoisotopic Mass: 423.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-[3-(2-benzamido-1,3-thiazol-4-yl)propanamido]benzoate

Latest Research Insights on Ethyl 4-[3-(2-Benzamido-1,3-thiazol-4-yl)propanamido]benzoate (CAS: 1021229-63-9)

Ethyl 4-[3-(2-benzamido-1,3-thiazol-4-yl)propanamido]benzoate (CAS: 1021229-63-9) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activities, and mechanisms of action, particularly in the context of anti-inflammatory and anticancer research. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding this compound.

The compound features a benzothiazole core, a structural motif known for its diverse pharmacological activities, including antimicrobial, antiviral, and anticancer effects. The presence of the ethyl benzoate moiety further enhances its bioavailability and metabolic stability, making it a promising candidate for drug development. Recent investigations have explored its interactions with specific molecular targets, such as kinases and receptors, to elucidate its mechanism of action at the molecular level.

One of the most notable studies published in 2023 demonstrated the compound's efficacy in inhibiting the NF-κB signaling pathway, a critical regulator of inflammation and immune responses. The research, conducted using in vitro and in vivo models, revealed that ethyl 4-[3-(2-benzamido-1,3-thiazol-4-yl)propanamido]benzoate significantly reduced the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. These findings were corroborated by molecular docking studies, which highlighted the compound's high affinity for the IKKβ kinase, a key component of the NF-κB pathway.

In addition to its anti-inflammatory properties, recent research has also explored the compound's anticancer potential. A study published in the Journal of Medicinal Chemistry reported that ethyl 4-[3-(2-benzamido-1,3-thiazol-4-yl)propanamido]benzoate exhibited potent cytotoxic effects against a panel of cancer cell lines, including breast, lung, and colon cancer. The compound was found to induce apoptosis through the activation of caspase-3 and caspase-9, as well as the inhibition of PI3K/Akt/mTOR signaling. These results underscore its potential as a multitargeted anticancer agent.

Despite these promising findings, challenges remain in the development of ethyl 4-[3-(2-benzamido-1,3-thiazol-4-yl)propanamido]benzoate as a therapeutic agent. Pharmacokinetic studies have indicated that the compound exhibits moderate oral bioavailability, necessitating further optimization of its formulation. Additionally, its safety profile and potential off-target effects require thorough evaluation in preclinical and clinical settings. Ongoing research aims to address these limitations through structural modifications and advanced drug delivery systems.

In conclusion, ethyl 4-[3-(2-benzamido-1,3-thiazol-4-yl)propanamido]benzoate represents a promising scaffold for the development of novel anti-inflammatory and anticancer therapies. Its unique structural features and multifaceted biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and validating its efficacy in more complex disease models to pave the way for clinical translation.